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Compound of Interest

Compound Name: Gpx4-IN-5

Cat. No.: B12373823 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

Gpx4-IN-5, a covalent inhibitor of Glutathione Peroxidase 4 (GPX4). The following procedures

are intended for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in a laboratory setting. Adherence to institutional and local regulations is

paramount.

I. Chemical and Physical Properties
A summary of the known quantitative data for Gpx4-IN-5 is presented below. This information

is critical for the safe handling and risk assessment of the compound.

Property Value

Molecular Formula C₁₈H₁₇ClFNO₅

Molecular Weight 381.78 g/mol

CAS Number 2922824-09-5

Solubility Soluble in DMSO (10 mM)

II. Personal Protective Equipment (PPE)
Before handling Gpx4-IN-5 in any form (solid or in solution), it is mandatory to wear the

following personal protective equipment:
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Gloves: Butyl rubber or nitrile gloves are recommended. Given that Dimethyl Sulfoxide

(DMSO) can facilitate skin absorption, extra care should be taken when handling solutions.

Eye Protection: Chemical splash goggles are required.

Lab Coat: A fully buttoned lab coat must be worn to protect from spills.

III. Disposal Procedures
Unused or excess chemicals should not be disposed of in the sink.[1] All chemical waste must

be handled in accordance with local and institutional hazardous waste disposal regulations.[1]

A. Solid Gpx4-IN-5 Waste

Collection: Collect all solid waste, including contaminated personal protective equipment

(gloves, etc.), in a designated, clearly labeled hazardous waste container.

Labeling: The container must be labeled with the chemical name ("Gpx4-IN-5") and any

associated hazard symbols.

Storage: Store the sealed waste container in a designated and secure satellite accumulation

area until it is collected by the institution's environmental health and safety (EHS) office or a

licensed waste disposal contractor.[2]

B. Gpx4-IN-5 in Solution (e.g., in DMSO)

Collection: Liquid waste containing Gpx4-IN-5 should be collected in a separate, leak-proof,

and chemically compatible container. Do not mix with incompatible waste streams.[2][3]

Solvent Considerations: Since Gpx4-IN-5 is often dissolved in DMSO, the waste should be

treated as a flammable organic solvent waste.[4][5]

Labeling: The liquid waste container must be clearly labeled with "Hazardous Waste," the full

chemical names of all components (e.g., "Gpx4-IN-5" and "Dimethyl Sulfoxide"), and their

approximate concentrations.

Storage: Keep the container tightly sealed when not in use and store it in a designated

flammable waste storage area, away from heat and ignition sources.[2][4] The container
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should have at least one inch of headroom to allow for expansion.[2]

C. Empty Containers

Decontamination: Empty containers that held Gpx4-IN-5 should be triple-rinsed with a

suitable solvent (such as ethanol or acetone).

Rinsate Disposal: The rinsate from the cleaning process is considered hazardous waste and

must be collected and disposed of along with the liquid chemical waste.[3]

Final Disposal: Once decontaminated, the container labels should be defaced or removed,

and the container can then be disposed of as regular non-hazardous waste, such as in a

glass recycling bin if appropriate.[3][6]

IV. Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Alert: Immediately evacuate the area and alert your supervisor and the

institutional EHS office.

Containment (if safe to do so): For small spills, and if you are trained to do so, use a

chemical spill kit with absorbent materials to contain the spill.[7]

Cleanup: Absorb the spilled material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed, labeled hazardous waste container.[7]

Decontamination: Clean the spill area with soap and water.[7] All materials used for cleanup

are considered hazardous waste and must be disposed of accordingly.

V. Experimental Protocols
As a covalent inhibitor, Gpx4-IN-5 forms a stable, long-lasting bond with its target protein.[8]

This characteristic does not alter the fundamental chemical waste disposal procedures but

underscores the importance of preventing its release into the environment, as it is designed to

be biologically active.
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Caption: Disposal workflow for Gpx4-IN-5 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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